2-Trimethylsiloxypent-2-en-4-one

• Molecular Formula: C8H16O2Si
• Molecular Weight: 172.30 g/mol
• IUPAC Name: (Z)-4-trimethylsilyloxypent-3-en-2-one
• InChI: InChI=1S/C8H16O2Si/c1-7(9)6-8(2)10-11(3,4)5/h6H,1-5H3/b8-6-
• InChI Key: FBADCSUQBLLAHW-VURMDHGXSA-N
• Isomeric SMILES: C/C(=C/C(=O)C)/O[Si](C)(C)C
• Canonical SMILES: CC(=CC(=O)C)O[Si](C)(C)C

Description

Chemical Structure and Synthesis 2-Trimethylsiloxypent-2-en-4-one (CAS synonyms: 4-Trimethylsiloxy-3-penten-2-one, TMSACAC) is an enol silyl ether derived from acetylacetone. Its structure features a trimethylsilyl (TMS) group replacing the enolic hydrogen of acetylacetone, forming a stable enol ether. The compound is synthesized via silylation of acetylacetone’s enol tautomer using chlorotrimethylsilane (Me₃SiCl) in the presence of a base, as indicated by its listed raw materials .

Properties and Applications Enol silyl ethers like 2-Trimethylsiloxypent-2-en-4-one are valued for their stability and utility as protective groups or intermediates in organic synthesis. The TMS group enhances volatility and reduces polarity compared to acetylacetone, making it advantageous for reactions requiring inert conditions. It is widely used in:

• Coordination chemistry (as a ligand precursor).
• Alkylation or acylation reactions where enolate stabilization is critical.
• Pharmaceutical intermediates, though specific applications are often proprietary .

Preparation Methods

2-Trimethylsiloxypent-2-en-4-one can be synthesized through several synthetic routes. One common method involves the reaction of acetylacetone with trimethylsilyl chloride in the presence of a base, such as triethylamine . The reaction typically occurs under mild conditions and yields the desired product with high purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and efficiency .

Chemical Reactions Analysis

2-Trimethylsiloxypent-2-en-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding siloxane derivatives.

Reduction: Reduction reactions can yield silanol derivatives.

Substitution: The trimethylsilyl group can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and substitution reagents like halogenated compounds . Major products formed from these reactions include siloxane, silanol, and substituted derivatives .

Scientific Research Applications

2-Trimethylsiloxypent-2-en-4-one has a wide range of scientific research applications:

Chemistry: It is used as a protecting group for reactive hydrogens in alcohols, amines, thiols, and carboxylic acids.

Biology: The compound is used in the synthesis of biologically active molecules and as a reagent in biochemical assays.

Medicine: It is utilized in the development of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: The compound serves as an adhesion promoter for photoresists on silicon nitride and titanium nitride.

Mechanism of Action

The mechanism of action of 2-Trimethylsiloxypent-2-en-4-one involves its ability to act as a protecting group for reactive hydrogens. The trimethylsilyl group provides steric hindrance, preventing unwanted reactions at the protected site . This allows for selective reactions to occur at other functional groups, making it a valuable tool in synthetic chemistry .

Comparison with Similar Compounds

This section compares 2-Trimethylsiloxypent-2-en-4-one with structurally or functionally related compounds, emphasizing synthesis, reactivity, and applications.

3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one

Property	2-Trimethylsiloxypent-2-en-4-one	3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one
Structure	Linear enol silyl ether	Cyclic enone with pentyloxy substituent
Key Functional Groups	TMS-protected enol	Cyclopentenone, ether
Synthesis	Silylation of acetylacetone	Likely via cyclization or alkylation
Applications	Synthetic intermediate	Fragrance ingredient (IFRA-regulated)
Safety	Limited public data; industrial handling	IFRA safety limits for dermal exposure

Key Differences :

• Reactivity: The cyclic enone in 3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one undergoes conjugate additions, whereas the silyl ether in 2-Trimethylsiloxypent-2-en-4-one is more stable but can act as a masked enolate.
• Use Cases : The former is prioritized in perfumery due to its odor profile, while the latter is restricted to synthetic chemistry.

4-Methyl-4-[2-[(trimethylsilyl)methyl]-2-propenyl]-2-cyclopenten-1-one

Property	2-Trimethylsiloxypent-2-en-4-one	4-Methyl-4-[TMS-propenyl]-2-cyclopenten-1-one
Structure	Linear enol silyl ether	Cyclic enone with TMS-propenyl substituent
Key Functional Groups	TMS-protected enol	Cyclopentenone, allyl-TMS
Applications	Ligand precursor, alkylation	Potential diene in Diels-Alder reactions

Key Differences :

• Reactivity: The allyl-TMS group in the cyclopentenone derivative may enhance its role as a diene in cycloadditions, whereas 2-Trimethylsiloxypent-2-en-4-one is more suited for enolate-mediated reactions.
• Structural Impact : The cyclic framework introduces ring strain, altering reaction pathways compared to linear analogs.

Acetylacetone (Parent Compound)

Property	2-Trimethylsiloxypent-2-en-4-one	Acetylacetone
Structure	TMS-protected enol	Keto-enol tautomers
Stability	Stable enol form	Tautomeric equilibrium in solution
Reactivity	Inert under basic conditions	Forms enolates readily

Key Differences :

• Handling : The TMS group in 2-Trimethylsiloxypent-2-en-4-one eliminates tautomerism, simplifying storage and reactions.
• Volatility: The silyl ether’s higher lipophilicity improves solubility in non-polar solvents.